Cas no 86963-38-4 ((s)-1-Phenylethanesulfonic acid)

• Product Name: (s)-1-Phenylethanesulfonic acid
• CAS No: 86963-38-4
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 2950972
• Update Time: 2025-07-18

(s)-1-Phenylethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• (-)-1-Phenylethanesulfonic acid
• (s)-1-phenylethanesulfonic acid
• (1S)-1-phenylethanesulfonic acid
• [S,(?)]-1-Phenylethanesulfonic acid
• (αS)-α-Methylbenzenemethanesulfonic acid (ACI)
• Benzenemethanesulfonic acid, α-methyl-, (S)- (ZCI)
• (S)-(-)-1-Phenylethanesulfonic acid
• (s)-1-Phenylethanesulfonic acid

• Inchi： 1S/C8H10O3S/c1-7(12(9,10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H,9,10,11)/t7-/m0/s1
• InChI Key： COFMBBYARPOGBA-ZETCQYMHSA-N
• SMILES： [C@@H](C1C=CC=CC=1)(C)S(O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 221
• XLogP3: 1
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.315±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (9.5 g/l) (25 º C),

Additional information on (s)-1-Phenylethanesulfonic acid

Comprehensive Overview of (S)-1-Phenylethanesulfonic Acid (CAS No. 86963-38-4): Properties, Applications, and Industry Insights

(S)-1-Phenylethanesulfonic acid (CAS No. 86963-38-4) is a chiral sulfonic acid derivative widely recognized for its role in asymmetric synthesis and pharmaceutical intermediates. This optically active compound, characterized by its sulfonate functional group and phenyl moiety, has garnered significant attention in organic chemistry and drug development due to its unique stereochemical properties. The (S)-enantiomer specificity of this compound makes it particularly valuable for producing enantiopure substances, a critical requirement in modern medicinal chemistry.

In recent years, the demand for chiral building blocks like (S)-1-Phenylethanesulfonic acid has surged, driven by the pharmaceutical industry's focus on stereoselective synthesis. Researchers frequently search for "CAS 86963-38-4 solubility" or "(S)-1-Phenylethanesulfonic acid synthesis method," reflecting the compound's technical relevance. Its water-soluble sulfonic acid group enhances applicability in aqueous reaction systems, while the aromatic ring provides stability for further functionalization—key features addressing current trends in green chemistry and sustainable catalysis.

The compound's mechanism of action as a chiral auxiliary or resolution agent aligns with industry demands for efficient enantiomeric separation techniques. Analytical chemists often investigate "86963-38-4 HPLC conditions" or "(S)-1-Phenylethanesulfonic acid NMR spectrum," underscoring its analytical importance. Recent studies highlight its utility in asymmetric hydrogenation and as a precursor for biologically active molecules, with patent literature revealing innovative applications in kinase inhibitor development—a hot topic in cancer research therapeutics.

From a regulatory perspective, (S)-1-Phenylethanesulfonic acid meets stringent pharmaceutical-grade standards, with manufacturers focusing on "high-purity 86963-38-4 suppliers" to support GMP-compliant production. The compound's low toxicity profile (as evidenced by searches for "86963-38-4 safety data") facilitates its adoption in process chemistry. Furthermore, its compatibility with continuous flow reactors positions it favorably within the Industry 4.0 paradigm, where automated synthesis platforms dominate cutting-edge production facilities.

Emerging applications in material science have expanded the compound's utility beyond traditional chemistry. The sulfonate anion's ability to modify surface properties has sparked interest in "(S)-1-Phenylethanesulfonic acid polymer modification" research. Meanwhile, computational chemists utilize its well-defined molecular geometry for QSAR modeling studies, addressing the growing demand for in silico drug design tools. These multidisciplinary applications demonstrate how this single compound bridges small-molecule chemistry with advanced technological domains.

Quality control protocols for CAS 86963-38-4 emphasize enantiomeric excess verification through chiral chromatography, with analytical methods constantly refined to meet ICH guidelines. The compound's hygroscopic nature (a frequent search term: "86963-38-4 storage conditions") necessitates specialized handling, while its metal-chelating capability enables novel applications in catalyst design. These characteristics make it a versatile tool for addressing contemporary challenges in precision synthesis and molecular engineering.

Market analysts note increasing investment in chiral compound production, with (S)-1-Phenylethanesulfonic acid serving as a benchmark for cost-effective enantioselective manufacturing. Its scalable synthesis route (often queried as "86963-38-4 industrial production") demonstrates how academic discoveries translate into commercial processes. Recent innovations in enzymatic resolution and dynamic kinetic resolution further enhance its economic viability, particularly for generic API manufacturers seeking competitive advantages in regulated markets.

Environmental considerations surrounding sulfonic acid derivatives have led to improved waste treatment methodologies for 86963-38-4-containing process streams. The compound's biodegradation pathways (a niche but growing research area) exemplify the chemical industry's commitment to green chemistry principles. These developments coincide with global initiatives promoting sustainable chemical production, making (S)-1-Phenylethanesulfonic acid a case study in balancing industrial utility with ecological responsibility.